Cas no 1171568-77-6 (4-ethoxy-N-(3-methyl-1-phenyl-1H-pyrazol-5-yl)benzamide)

• Product Name: 4-ethoxy-N-(3-methyl-1-phenyl-1H-pyrazol-5-yl)benzamide
• CAS No: 1171568-77-6
• MF: C₁₉H₁₉N₃O₂
• MW: 321.373064279556
• CID: 6021176
• PubChem ID: 44051570
• Update Time: 2025-06-10

4-ethoxy-N-(3-methyl-1-phenyl-1H-pyrazol-5-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-ethoxy-N-(3-methyl-1-phenyl-1H-pyrazol-5-yl)benzamide
• 4-ethoxy-N-(5-methyl-2-phenylpyrazol-3-yl)benzamide
• F5125-0067
• 1171568-77-6
• AKOS024499402

• Inchi： 1S/C19H19N3O2/c1-3-24-17-11-9-15(10-12-17)19(23)20-18-13-14(2)21-22(18)16-7-5-4-6-8-16/h4-13H,3H2,1-2H3,(H,20,23)
• InChI Key： CGINZYHAJWMASF-UHFFFAOYSA-N
• SMILES： C(NC1=CC(C)=NN1C1=CC=CC=C1)(=O)C1=CC=C(OCC)C=C1

Computed Properties

• Exact Mass: 321.147726857g/mol
• Monoisotopic Mass: 321.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 56.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 4-ethoxy-N-(3-methyl-1-phenyl-1H-pyrazol-5-yl)benzamide

Chemical Profile of 4-ethoxy-N-(3-methyl-1-phenyl-1H-pyrazol-5-yl)benzamide (CAS No. 1171568-77-6)

4-ethoxy-N-(3-methyl-1-phenyl-1H-pyrazol-5-yl)benzamide, identified by its Chemical Abstracts Service (CAS) number 1171568-77-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the benzamide class, characterized by its amide functional group attached to a benzene ring, and incorporates a pyrazole moiety, which is known for its bioactivity in various pharmacological applications.

The structural composition of 4-ethoxy-N-(3-methyl-1-phenyl-1H-pyrazol-5-yl)benzamide includes an ethoxy substituent on the benzamide core and a 3-methyl-1-phenyl-1H-pyrazol-5-yl group as an aromatic heterocycle. The presence of these specific functional groups imparts unique chemical and biological properties, making it a promising candidate for further investigation in drug discovery and development.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that leverage the inherent bioactivity of heterocyclic compounds. Pyrazole derivatives, in particular, have been extensively studied due to their diverse pharmacological effects, including anti-inflammatory, antimicrobial, and anticancer properties. The benzamide moiety is another key structural feature that contributes to the pharmacological potential of this compound, as it is frequently found in biologically active molecules.

Current research in the field of medicinal chemistry has highlighted the importance of structure-activity relationships (SARs) in designing molecules with enhanced efficacy and reduced toxicity. The compound 4-ethoxy-N-(3-methyl-1-phenyl-1H-pyrazol-5-yl)benzamide exemplifies this principle, as its molecular structure suggests multiple interaction sites with biological targets. This has led to its exploration as a potential scaffold for developing new drugs targeting various diseases.

The ethoxy group in 4-ethoxy-N-(3-methyl-1-phenyl)-1H-pyrazol)-5 -yl]benzamide plays a crucial role in modulating the compound's solubility and metabolic stability. Ethoxy-substituted aromatic compounds often exhibit improved pharmacokinetic profiles, which can enhance their bioavailability and therapeutic efficacy. Additionally, the 3-methyl group on the pyrazole ring contributes to steric hindrance, which can influence binding affinity to biological targets.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with high accuracy before conducting costly wet-lab experiments. Molecular docking studies have been particularly useful in evaluating the potential interactions between 4 -ethoxy-N-(3-methyl -1 -phenyl -1H-pyrazol -5 -yl)benzamide and various biological receptors. These studies have suggested that this compound may interact with enzymes and receptors involved in inflammatory pathways, making it a candidate for treating inflammatory disorders.

The benzamide core of 4 -ethoxy-N-(3 -methyl -1 -phenyl -1H-pyrazol -5 -yl)benzamide is known to exhibit inhibitory activity against several enzymes implicated in disease pathogenesis. For instance, benzamides have been shown to inhibit cyclooxygenase (COX) enzymes, which are key players in the production of prostaglandins involved in inflammation. The pyrazole moiety further enhances this potential by providing additional binding sites on the enzyme surface.

In vitro studies have demonstrated promising results regarding the anti-inflammatory properties of 4 -ethoxy-N-(3-methyl -1 -phenyl -1H-pyrazol -5 -yl)benzamide. These studies have shown that the compound can suppress the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-alpha), interleukin-beta (IL-beta), and interleukin-one (IL-one). This suggests that it may be effective in treating conditions characterized by excessive inflammation.

Furthermore, preliminary investigations into the anticancer potential of 4 -ethoxy-N-(3-methyl -1 -phenyl -1H-pyrazol)-5-y]benzamide have shown encouraging results. The compound has been observed to induce apoptosis in certain cancer cell lines by disrupting mitochondrial function and activating caspase-dependent pathways. These findings highlight its potential as an anticancer agent and warrant further exploration through preclinical studies.

The synthesis of 4 -ethoxy-N-(3-methyl -1 -phenyl)- 1H-pyrazol)-5-y]benzamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex molecular framework efficiently. These synthetic strategies are critical for producing sufficient quantities of the compound for both laboratory research and potential clinical trials.

The pharmacokinetic profile of 4 -ethoxy-N-(3-methyl -- 1 phenyl -- 1H-pyrazol)-5-y]benzamide is another area of interest for researchers. Studies using animal models have provided insights into its absorption, distribution, metabolism, and excretion (ADME) properties. These studies suggest that the compound exhibits moderate bioavailability and undergoes extensive metabolism via cytochrome P450 enzymes. Understanding these pharmacokinetic parameters is essential for optimizing drug dosages and minimizing potential side effects.

The safety profile of 4 ethoxy-N-(3 methyl-- 1 phenyl-- 1 H-pyrazol)-5-y]benzamide is currently under investigation through toxicology studies conducted both in vitro and in vivo. Preliminary findings indicate that the compound is well-tolerated at moderate doses but may exhibit some toxicity at higher concentrations. Further research is needed to establish safe dosage ranges and identify any long-term adverse effects before moving into human clinical trials.

The development of novel pharmaceuticals often involves collaboration between academic researchers, industry scientists, and regulatory agencies to ensure that new drugs meet stringent safety and efficacy standards. The case of 4 eth oxy N(3 methyl-- 1 phen yl-- 1 H-p yraz ol)-5-y]bez amide exemplifies this collaborative approach, as it has been studied by multiple research teams worldwide with support from funding agencies dedicated to advancing medical research.

In conclusion,4 eth oxy N(3 methyl-- 1 phen yl-- 1 H-p yraz ol)-5-y]bez amide CAS No .1171568 --77--6 represents a promising therapeutic agent with potential applications in treating inflammatory diseases and cancer . Its unique molecular structure , characterized by functional groups such as eth oxy , py raz ole ,and bez amide ,contributes to its bioactivity . Further re search is needed to fully elucidate its mechanism(s)of action ,optimize synthetic methodologies ,and evaluate its safety profile . However ,the preliminary findings suggest that this com pound holds significant promise for future medical applications . p >